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Compound of Interest

Compound Name: 2-Dodec-2-enylbutanedioic acid

Cat. No.: B081636

A comprehensive review of available scientific literature and chemical databases reveals a
significant gap in the collective knowledge surrounding 2-Dodec-2-enylbutanedioic acid.
While the compound is cataloged, detailed information regarding its discovery, historical
context, and biological significance remains elusive. This technical overview serves to outline
the current state of information and highlight the absence of in-depth research on this particular
molecule.

Compound Identification and Properties

2-Dodec-2-enylbutanedioic acid, with the chemical formula CieH2804, is recognized in
chemical databases such as PubChem.[1] The IUPAC name for one of its isomers is 2-[(Z)-
dodec-2-enyl]butanedioic acid.[1] Basic computed properties of this molecule are available,
providing a foundational chemical profile.

Property Value Source
Molecular Formula C16H2804 PubChem[1]
Molecular Weight 284.39 g/mol PubChem[1]

2-[(Z2)-dodec-2-
IUPAC Name o ] PubChem[1]
enyl]butanedioic acid

Despite its formal identification, a thorough search of scientific literature yields no specific
studies detailing the discovery or historical timeline of 2-Dodec-2-enylbutanedioic acid. The
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compound does not appear to be a major focus of current research, and as such, there are no
published experimental protocols for its synthesis, purification, or analysis.

Biological Activity and Signhaling Pathways: An
Open Question

Crucially for the target audience of researchers and drug development professionals, there is a
notable absence of data concerning the biological activity of 2-Dodec-2-enylbutanedioic acid.
No studies were found that investigate its potential therapeutic effects, mechanism of action, or
any involvement in cellular signaling pathways. This lack of information precludes the creation
of any diagrams related to its biological function.

Future Directions and a Call for Investigation

The absence of research on 2-Dodec-2-enylbutanedioic acid presents a unique opportunity
for novel investigation. Its structural similarity to other dicarboxylic acids and fatty acid analogs
that have demonstrated biological activity suggests that this compound could be a candidate
for future screening and characterization.

Initial research efforts could focus on developing a reliable synthetic route to produce the
compound in sufficient quantities for biological testing. Subsequent studies could then involve
broad-spectrum screening to identify any potential bioactivity, such as antimicrobial, anti-
inflammatory, or anticancer effects.

Should any activity be identified, further research would be warranted to elucidate the
mechanism of action, identify molecular targets, and explore potential therapeutic applications.
This would involve a range of in vitro and in vivo experiments, the protocols for which would
need to be developed and optimized.

Logical Workflow for Future Investigation

For researchers interested in exploring this unknown chemical entity, a logical experimental
workflow is proposed.

Caption: Proposed workflow for the investigation of 2-Dodec-2-enylbutanedioic acid.
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In conclusion, 2-Dodec-2-enylbutanedioic acid represents a molecule with a defined
chemical structure but a completely uncharted history and biological profile. This report serves
to inform the scientific community of this knowledge gap and to encourage foundational
research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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